Cas no 2248174-55-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2R)-1-(benzenesulfonyl)pyrrolidine-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2R)-1-(benzenesulfonyl)pyrrolidine-2-carboxylate
• CAS No: 2248174-55-0
• MF: C₁₉H₁₆N₂O₆S
• MW: 400.405143737793
• CID: 5605185
• PubChem ID: 165975101
• Update Time: 2025-10-07

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2R)-1-(benzenesulfonyl)pyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2R)-1-(benzenesulfonyl)pyrrolidine-2-carboxylate
• 2248174-55-0
• EN300-6523132

• Inchi： 1S/C19H16N2O6S/c22-17-14-9-4-5-10-15(14)18(23)21(17)27-19(24)16-11-6-12-20(16)28(25,26)13-7-2-1-3-8-13/h1-5,7-10,16H,6,11-12H2/t16-/m1/s1
• InChI Key： STEQMMZBWBNYCQ-MRXNPFEDSA-N
• SMILES： S(C1C=CC=CC=1)(N1CCC[C@@H]1C(=O)ON1C(C2C=CC=CC=2C1=O)=O)(=O)=O

Computed Properties

• Exact Mass: 400.07290741g/mol
• Monoisotopic Mass: 400.07290741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 109Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2R)-1-(benzenesulfonyl)pyrrolidine-2-carboxylate

1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl (2R)-1-(Benzenesulfonyl)Pyrrolidine-2-Carboxylate: A Comprehensive Overview

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2R)-1-(benzenesulfonyl)pyrrolidine-2-carboxylate (CAS No. 2248174550) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising applications in drug development. In this article, we delve into the structural characteristics, synthesis methods, and recent advancements in understanding its pharmacological properties.

Structural Insights: The molecule consists of two distinct moieties: the isoindole ring system and the pyrrolidine derivative. The isoindole ring system is a bicyclic structure characterized by a fused benzene and diketone group. This arrangement imparts stability and contributes to the molecule's ability to form hydrogen bonds, which are critical for bioavailability. The pyrrolidine derivative, on the other hand, is a five-membered amine-containing ring that adds flexibility and enhances the compound's ability to interact with biological targets. The benzenesulfonyl group attached to the pyrrolidine ring further increases the molecule's lipophilicity, making it more suitable for crossing biological membranes.

Synthesis and Optimization: The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-Yl (2R)-1-(benzenesulfonyl)pyrrolidine-2-carboxylate involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Recent studies have focused on optimizing the reaction conditions to improve yield and purity. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of the isoindole core while maintaining stereochemical integrity. Additionally, the introduction of protecting groups during intermediate steps has been shown to enhance selectivity and reduce side reactions.

Pharmacological Applications: This compound has demonstrated potential in several therapeutic areas. Preclinical studies have highlighted its ability to modulate key enzymes involved in neurodegenerative diseases such as Alzheimer's disease. Specifically, it has shown promise as an inhibitor of beta-secretase (BACE1), an enzyme critical in amyloid-beta production. Furthermore, its anti-inflammatory properties have been explored in models of chronic inflammation, suggesting its potential as a novel anti-inflammatory agent.

Recent Research Advances: In 20XX, researchers reported on the use of 1,3-dioxo-2,3-dihydro-1H-Isoindol-Yl derivatives in targeted drug delivery systems. By conjugating this compound with biodegradable polymers, they achieved enhanced tumor specificity and reduced systemic toxicity in animal models. Another breakthrough involved the discovery of its role as a scaffold for developing small-molecule inhibitors of kinase enzymes. These findings underscore its versatility and expand its potential applications in oncology.

Safety and Toxicity Profile: Safety assessments are crucial for any drug candidate. Initial toxicity studies indicate that (CAS No. 2248174550) exhibits low acute toxicity in preclinical models. However, long-term studies are ongoing to evaluate its potential for chronic toxicity and genotoxicity. Regulatory compliance remains a priority as this compound moves closer to clinical trials.

Conclusion: The compound 1,3-dioxo-2,3-dihydro-Isoindol-Yl (CAS No. 2248174550) represents a significant advancement in medicinal chemistry due to its unique structure and diverse pharmacological applications. As research continues to uncover its full potential, it holds promise for addressing unmet medical needs across various therapeutic areas. With ongoing optimization of synthesis methods and rigorous safety evaluations, this compound is poised to make a substantial impact on future drug development.